Cas no 3592-19-6 (3-Methyl-2-pentenal)

3-Methyl-2-pentenal is an unsaturated aldehyde with the molecular formula C6H10O, featuring a methyl group at the 3-position and a double bond between the 2- and 3-carbons. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of flavors, fragrances, and pharmaceuticals. Its α,β-unsaturated carbonyl structure makes it a versatile building block for Michael additions, condensation reactions, and other transformations. The compound's reactivity and ability to participate in selective chemical modifications underscore its value in fine chemical applications. Proper handling is required due to its potential irritant properties and sensitivity to air and light.

3-Methyl-2-pentenal structure

Product Name:3-Methyl-2-pentenal

CAS No:3592-19-6

MF:C₆H₁₀O

MW:98.1430020332336

CID:1473932

PubChem ID:94268

Update Time:2025-11-06

3-Methyl-2-pentenal Chemical and Physical Properties

Names and Identifiers

- 3-methylpent-2-enal
- 2-pentenal, 3-methyl-
- (Z)-3-methylpent-2-enal
- 3-methyl pentenal
- XGADWNHARGAKQG-UHFFFAOYSA-N
- 3-Methyl-2-pentenal
- 3592-19-6
- DTXSID8063094
- Inchi： 1S/C6H10O/c1-3-6(2)4-5-7/h4-5H,3H2,1-2H3
- InChI Key： XGADWNHARGAKQG-UHFFFAOYSA-N
- SMILES： O=CC=C(C)CC

Computed Properties

Exact Mass: 98.0732
Monoisotopic Mass: 98.073164938g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 82.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 0.8483 (estimate)
Melting Point: -78°C (estimate)
Boiling Point: 133.68°C (estimate)
Refractive Index: 1.4276 (estimate)
PSA: 17.07

3-Methyl-2-pentenal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M535910-500mg	3-Methyl-2-pentenal	3592-19-6	500mg	$58.00	2023-05-17
TRC	M535910-1g	3-Methyl-2-pentenal	3592-19-6	1g	$98.00	2023-05-17
TRC	M535910-2.5g	3-Methyl-2-pentenal	3592-19-6	2.5g	$155.00	2023-05-17